Cas no 1172953-70-6 (1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride)

• Product Name: 1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride
• CAS No: 1172953-70-6
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD09971402
• CID: 1075275
• PubChem ID: 43810531
• Update Time: 2025-05-25

1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminomethyl-benzyl)-pyrrolidin-2-one hydrochloride
• 1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride
• 1172953-70-6
• 1-(2-Aminomethyl-benzyl)-pyrrolidin-2-onehydrochloride
• 1-(2-(Aminomethyl)benzyl)pyrrolidin-2-one hydrochloride
• AKOS015847544
• Z324553128
• EN300-31136
• 1-(2-(Aminomethyl)benzyl)pyrrolidin-2-onehydrochloride
• CS-0245783
• 1-[[2-(aminomethyl)phenyl]methyl]pyrrolidin-2-one;hydrochloride
• 1-[2-(aminomethyl)benzyl]pyrrolidin-2-one hydrochloride

• MDL： MFCD09971402
• Inchi： 1S/C12H16N2O.ClH/c13-8-10-4-1-2-5-11(10)9-14-7-3-6-12(14)15;/h1-2,4-5H,3,6-9,13H2;1H
• InChI Key： ORVNCVCECVJBOH-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCN1CC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride

1-{[2-(Aminomethyl)phenyl]methyl}pyrrolidin-2-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1172953-70-6, commonly referred to as 1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent advancements in synthetic methodologies and its pharmacological evaluations have further highlighted its significance in contemporary research.

1-{[2-(Aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride is characterized by its complex molecular architecture, which includes a pyrrolidinone ring fused with a phenyl group substituted by an aminomethyl moiety. The presence of the pyrrolidinone ring introduces interesting electronic properties, making it a versatile scaffold for various chemical transformations. The hydrochloride salt form ensures stability and solubility, which are critical for its potential use in pharmaceutical formulations.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have not only improved the efficiency of production but also provided deeper insights into its physicochemical properties. For instance, researchers have reported on the compound's thermal stability, optical properties, and reactivity under different conditions, which are essential for its application in medicinal chemistry.

In terms of biological activity, 1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride has shown promising results in preclinical models. It exhibits selective binding to certain protein targets, suggesting its potential as a lead compound for drug discovery. Moreover, recent investigations into its pharmacokinetic profile have revealed favorable absorption and distribution characteristics, which are crucial for its efficacy as a therapeutic agent.

The versatility of this compound extends to its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it an invaluable building block in organic synthesis. For example, researchers have utilized it as a precursor for constructing bioactive molecules with enhanced potency and selectivity.

From an environmental perspective, the ecological impact of 1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride has also been evaluated. Studies have shown that it degrades under specific environmental conditions, reducing concerns about long-term persistence in ecosystems. This information is critical for ensuring sustainable practices in its production and application.

In conclusion, 1-{[2-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride (CAS No. 1172953-70-6) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in its synthesis and biological evaluation, position it as a key player in future research and development endeavors.